Cas no 171268-71-6 (3-Methoxy-2,2-dimethylpropylamine Hydrochloride)

• Product Name: 3-Methoxy-2,2-dimethylpropylamine Hydrochloride
• CAS No: 171268-71-6
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• MDL: MFCD12031492
• CID: 905453
• PubChem ID: 46782157
• Update Time: 2025-11-06

3-Methoxy-2,2-dimethylpropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2,2-dimethylpropylamine Hydrochloride
• 3-Methoxy-2,2-dimeth
• 3-methoxy-2,2-dimethylpropan-1-amine,hydrochloride
• 3-METHOXY-2,2-DIMETHYLPROPYLAMINE
• (3-Methoxy-2,2-dimethylpropyl)amine hydrochloride
• I05-1727
• 3-Methoxy-2,2-dimethyl-1-propanamine Hydrochloride
• (3-Methoxy-2,2-dimethylpropyl)amine hydrochloride, AldrichCPR
• F79504
• (3-methoxy-2,2-dimethylpropyl)amine HCl
• DTXSID30676015
• MFCD12031492
• SY296975
• 171268-71-6
• 3-methoxy-2,2-dimethylpropan-1-amine hydrochloride
• Z2188171555
• AKOS015894657
• CS-0215084
• J-010707
• 3-methoxy-2,2-dimethylpropan-1-amine;hydrochloride
• 3-Methoxy-2,2-dimethylpropan-1-amine--hydrogen chloride (1/1)
• 3-methoxy-2,2-dimethylpropan-1-aminehydrochloride
• SCHEMBL3369440
• DB-304672
• EN300-220339
• BS-37418
• IXJYFALFWJVGKE-UHFFFAOYSA-N

• MDL： MFCD12031492
• Inchi： 1S/C6H15NO.ClH/c1-6(2,4-7)5-8-3;/h4-5,7H2,1-3H3;1H
• InChI Key： IXJYFALFWJVGKE-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC(C)(C)CN

Computed Properties

• Exact Mass: 153.09200
• Monoisotopic Mass: 153.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 61.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 100-102°C
• Solubility: Chloroform, Methanol
• PSA: 35.25000
• LogP: 2.12000

3-Methoxy-2,2-dimethylpropylamine Hydrochloride Security Information

• Storage Condition：Refrigerator

Additional information on 3-Methoxy-2,2-dimethylpropylamine Hydrochloride

Research Brief on 3-Methoxy-2,2-dimethylpropylamine Hydrochloride (CAS: 171268-71-6): Recent Advances and Applications

3-Methoxy-2,2-dimethylpropylamine Hydrochloride (CAS: 171268-71-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug synthesis, medicinal chemistry, and biochemical studies. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

One of the most notable developments in the study of 3-Methoxy-2,2-dimethylpropylamine Hydrochloride is its application in the synthesis of novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs). The researchers utilized the compound's structural flexibility to design derivatives with enhanced binding affinity and selectivity, paving the way for potential therapeutics in neurodegenerative diseases. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In addition to its pharmacological applications, recent research has explored the compound's role in chemical biology. A team of researchers from the University of Cambridge reported in Nature Chemical Biology that 3-Methoxy-2,2-dimethylpropylamine Hydrochloride can serve as a versatile scaffold for the development of fluorescent probes. These probes were successfully employed to study intracellular signaling pathways, providing insights into cellular mechanisms underlying diseases such as cancer and diabetes. The study underscored the compound's potential as a tool for advancing our understanding of complex biological systems.

Another significant area of research involves the optimization of synthetic routes for 3-Methoxy-2,2-dimethylpropylamine Hydrochloride. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, addressing previous challenges related to yield and purity. The new protocol not only improved the efficiency of production but also reduced environmental impact, aligning with the growing emphasis on sustainable chemistry in the pharmaceutical industry. This advancement is expected to facilitate broader access to the compound for research and development purposes.

Looking ahead, the potential of 3-Methoxy-2,2-dimethylpropylamine Hydrochloride continues to expand. Ongoing studies are investigating its applicability in drug delivery systems, particularly in the context of targeted therapies. Preliminary results suggest that the compound's physicochemical properties make it an attractive candidate for the design of nanocarriers capable of delivering therapeutic agents to specific tissues or cells. Such innovations could revolutionize treatment strategies for a range of conditions, from oncology to infectious diseases.

In conclusion, 3-Methoxy-2,2-dimethylpropylamine Hydrochloride (CAS: 171268-71-6) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its recent applications in drug synthesis, chemical probes, and sustainable synthesis methods highlight its multifaceted potential. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and biochemical tools. Continued exploration of its properties and applications will undoubtedly yield further breakthroughs, solidifying its position as a key player in the field.